Cas no 101735-99-3 (1,6-Hexanedione, 1,6-bis(5-chloro-2-hydroxyphenyl)-)
101735-99-3 structure
Product Name:1,6-Hexanedione, 1,6-bis(5-chloro-2-hydroxyphenyl)-
CAS No:101735-99-3
MF:C18H16Cl2O4
MW:367.223243713379
CID:1130241
PubChem ID:71332652
Update Time:2025-04-20
1,6-Hexanedione, 1,6-bis(5-chloro-2-hydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,6-Hexanedione, 1,6-bis(5-chloro-2-hydroxyphenyl)-
- 1,6-bis(5-chloro-2-hydroxyphenyl)hexane-1,6-dione
- DTXSID10761054
- 101735-99-3
- 1,6-bis-(5-chloro-2-hydroxyphenyl)-1,6-hexanedione
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- Inchi: 1S/C18H16Cl2O4/c19-11-5-7-17(23)13(9-11)15(21)3-1-2-4-16(22)14-10-12(20)6-8-18(14)24/h5-10,23-24H,1-4H2
- InChI Key: RPKGHZAPGQCDRY-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)C(CCCCC(C1C=C(C=CC=1O)Cl)=O)=O)O
Computed Properties
- Exact Mass: 366.04268
- Monoisotopic Mass: 366.0425644g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
- LogP: 5.03060
1,6-Hexanedione, 1,6-bis(5-chloro-2-hydroxyphenyl)- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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